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Compound of Interest

Compound Name: Morpholine

Cat. No.: B1676753

This technical support center provides comprehensive guidance for researchers, scientists, and
drug development professionals on the best practices for the safe handling and long-term
storage of morpholine.

Frequently Asked Questions (FAQS)

Q1: What is morpholine and what are its primary hazards?

Morpholine is a colorless, flammable liquid with a characteristic fish-like odor.[1] It is a
versatile organic compound used as a solvent, corrosion inhibitor, and in the synthesis of
various chemicals.[2][3] The primary hazards associated with morpholine are its flammability
and corrosivity.[4] It can cause severe skin burns and eye damage upon contact, and its vapors
are harmful if inhaled.[3]

Q2: What are the immediate first aid procedures in case of exposure to morpholine?
In case of any exposure, immediate medical attention is required.[5][6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do.[1][5] Seek prompt medical assistance.[7]

» Skin Contact: Take off immediately all contaminated clothing.[6] Rinse the skin with water or
shower.[5] It is crucial to seek immediate medical attention as untreated corrosive injuries
can be difficult to heal.[8]
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 Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing
position.[5] If breathing is difficult or has stopped, provide artificial respiration and call a
poison control center or physician immediately.[5]

 Ingestion: Rinse the mouth with water.[5] Do NOT induce vomiting.[6] Seek immediate
medical assistance, as ingestion can cause severe swelling and damage to the digestive
tract.[5]

Q3: What personal protective equipment (PPE) is mandatory when handling morpholine?
To ensure safety, the following personal protective equipment should be worn:

o Eye/Face Protection: Tight-sealing safety goggles and a face shield are necessary to protect
against splashes.[2][5]

o Skin Protection: Impervious gloves (e.g., nitrile or neoprene), a chemical-resistant apron or
lab coat, and boots are required to prevent skin contact.[2][5]

» Respiratory Protection: Handling should be done in a well-ventilated area, preferably under a
chemical fume hood.[2] If exposure limits are exceeded or in poorly ventilated areas, a
NIOSH/MSHA-approved respirator with organic vapor cartridges should be used.[2][5]

Troubleshooting Guides
Problem: | notice a change in the color or appearance of the stored morpholine.
¢ Possible Cause: This could indicate degradation of the compound.[9]

e Solution: Do not use the chemical. Check for other signs of degradation, such as the
formation of solids.[9] It is advisable to dispose of the degraded material according to
hazardous waste regulations and obtain a fresh supply.

Problem: | need to clean up a small spill of morpholine in the lab.

o Solution: Follow the step-by-step spill cleanup protocol outlined below. Ensure you are
wearing the appropriate PPE before you begin. For larger spills, evacuate the area and
follow your institution's emergency procedures.
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Quantitative Data Summary

The following tables provide a summary of important quantitative data for morpholine.

Physical and Chemical

_ Value Reference

Properties

Molecular Formula C4H9ONO [5]

Molecular Weight 87.12 g/mol [5]

Appearance Colorless liquid [5]

Odor Fish-like, ammonia-like [2][10]

Boiling Point ~129°C (264°F) [2]

Melting Point ~-5°C (23°F) [2]

_ ~32°C (89.6°F) - 38°C (100°F)
Flash Point [21[5]
(closed cup)

Autoignition Temperature ~255°C (491°F) [5]

pH (1% solution) ~10.5 (strongly basic) [2]

Solubility in Water Completely miscible [2]

Exposure Limits Limit Agency Reference
20 ppm (70 mg/m3

TWA .pp ( g/m?) ACGIH TLV [5]
[skin]
20 ppm (70 mg/m3

TWA _pp (70 mg/m?) OSHA PEL [10]
[skin]
30 ppm (105 mg/m?3

STEL _pp ( g/m?) NIOSH REL [10]
[skin]

IDLH 1400 ppm NIOSH [5]

Experimental Protocols
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Protocol 1: Small Spill Cleanup Procedure

e Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area.[5]
Ensure the area is well-ventilated, preferably under a chemical fume hood.[2]

o Wear Appropriate PPE: Before addressing the spill, put on all required personal protective
equipment, including safety goggles, a face shield, chemical-resistant gloves, and a lab coat.

[2][5]

o Contain the Spill: For liquid spills, create a dike around the spill using an inert absorbent
material like vermiculite, dry sand, or earth.[11][12] Do not use combustible materials.[13]

» Absorb the Liquid: Gently cover and absorb the spill with the inert material, working from the
outside in.[12]

o Neutralize (for acids/bases): For acidic or basic spills, neutralization may be an option for
trained personnel. Morpholine is basic, so a weak acid could be used for neutralization, but
this should be done with extreme caution due to potential heat generation.[12]

o Collect Waste: Carefully scoop the absorbed material into a designated, labeled, and
sealable container for hazardous waste.[11] Use non-sparking tools.[11]

o Decontaminate the Area: Clean the spill area with a suitable solvent or detergent and water.
[12] Collect all cleaning materials as hazardous waste.

» Dispose of Waste: Dispose of the hazardous waste through your institution's environmental
health and safety office.[11] Do not dispose of it in the regular trash or down the drain.[5]

Visualizations
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Caption: Workflow for responding to a morpholine spill.
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Long-Term Storage

Q4: What are the ideal conditions for the long-term storage of morpholine?

For long-term stability, morpholine should be stored in a cool, dry, and well-ventilated area,
away from direct sunlight and sources of ignition such as heat, sparks, and open flames.[3][5]
The storage area should be designated for flammable and corrosive liquids.[5][14] Keep
containers tightly closed to prevent absorption of moisture and carbon dioxide from the air, as
morpholine is hygroscopic.[5][15] Storage temperatures should be maintained between 15°C
and 30°C (59°F and 86°F).[2]

Q5: What materials are incompatible with morpholine and should be avoided during storage?

Morpholine is incompatible with strong oxidizing agents (e.g., nitrates, peroxides), strong
acids, and metals such as copper and zinc and their alloys.[1][5][14] Contact with these
substances can lead to violent reactions, so they should be stored separately.[16]

Q6: What type of containers are suitable for storing morpholine?

Use tightly sealed, chemical-resistant containers.[2] Suitable materials include iron, steel, or
certain plastics like polyethylene.[2][14] Avoid using containers made of copper or zinc.[14]
Ensure all containers are properly labeled with the chemical name and hazard warnings.[2]

Caption: Best practices for the long-term storage of morpholine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Morpholine Technical Support Center: Safe Handling
and Long-Term Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676753#best-practices-for-the-safe-handling-and-
long-term-storage-of-morpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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